Cas no 216699-07-9 (4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-(1S,4R)-2-cyclopentene-1-methanolsulfate)

4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-(1S,4R)-2-cyclopentene-1-methanolsulfate structure
216699-07-9 structure
Product Name:4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-(1S,4R)-2-cyclopentene-1-methanolsulfate
CAS No:216699-07-9
MF:C14H20N6O5S
MW:384.410800933838
CID:4641665
PubChem ID:9843042
Update Time:2025-07-10

4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-(1S,4R)-2-cyclopentene-1-methanolsulfate Chemical and Physical Properties

Names and Identifiers

    • Abacavir monosulfate
    • DA-60675
    • (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol, monosulfate
    • MBFKCGGQTYQTLR-SCYNACPDSA-N
    • KS-1221
    • 216699-07-9
    • SCHEMBL40818
    • 188062-50-2
    • Abacavir (monosulfate)
    • CHEMBL1200619
    • 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-(1S,4R)-2-cyclopentene-1-methanolsulfate
    • HY-17423B
    • AKOS015994684
    • Ziagen
    • Abacavir (sulfate)
    • CS-0083626
    • Inchi: 1S/C14H18N6O.H2O4S/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21;1-5(2,3)4/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19);(H2,1,2,3,4)/t8-,10+;/m1./s1
    • InChI Key: MBFKCGGQTYQTLR-SCYNACPDSA-N
    • SMILES: S(O)(O)(=O)=O.N(C1CC1)C1N=C(N)N=C2N([C@H]3C=C[C@@H](CO)C3)C=NC=12

Computed Properties

  • Exact Mass: 384.12158893g/mol
  • Monoisotopic Mass: 384.12158893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 496
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • LogP: log Kow = 1.2 @ 25 °C

4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-(1S,4R)-2-cyclopentene-1-methanolsulfate Pricemore >>

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